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Compound of Interest

Compound Name: (Bromomethyl)cyclobutane

Cat. No.: B093029

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides immediate, essential
guidance for the operational use and disposal of (Bromomethyl)cyclobutane, ensuring
laboratory safety and regulatory compliance.

Physical and Chemical Properties

A clear understanding of the physical and chemical properties of (Bromomethyl)cyclobutane
is the first step toward safe handling.

Property Value

Molecular Formula C5H9Br

Molecular Weight 149.03 g/mol [1]

Appearance Liquid[1][2]

Boiling Point 123-124 °CJ[2]

Density 1.326 g/mL at 25 °C[2]

Flash Point 41 °C (105.8 °F) - closed cup[2]
Signal Word Warning[1][2]

Hazard Classifications Flammable Liquid, Category 3[1][2]
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Operational Plan: Safe Handling and Use

(Bromomethyl)cyclobutane is a flammable liquid and vapor that requires careful handling to
prevent ignition and exposure.[1][3] Adherence to the following procedural steps is mandatory.

1. Engineering Controls:

Always handle (Bromomethyl)cyclobutane in a well-ventilated area, preferably within a
chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[4]

Use explosion-proof electrical, ventilating, and lighting equipment.[3]
. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][2] Standard
safety glasses are not sufficient.

Hand Protection: Wear compatible chemical-resistant gloves, such as nitrile or neoprene.[1]
[5] Inspect gloves for any signs of degradation or perforation before each use.

Skin and Body Protection: A lab coat and appropriate protective clothing must be worn to
prevent skin contact.[1][6]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[1] For large-scale operations or in situations with potential
for high vapor concentrations, a NIOSH/MSHA or European Standard EN 136 approved
respirator with an appropriate cartridge should be used.[1]

. Handling Procedures:
Avoid all personal contact, including inhalation of vapors.[7]

Keep the container tightly closed when not in use.[3]
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o Keep away from heat, sparks, open flames, and other ignition sources.[1][3] "No smoking"
policies must be strictly enforced in the handling area.

e Use only non-sparking tools to prevent ignition.[3]

e Ground and bond containers and receiving equipment to prevent static discharge.[3]
e Do not allow clothing wet with the material to remain in contact with the skin.[7]

4. Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong bases.[3][6]

» Store in an approved flammable liquid storage area.[7]
o Keep containers tightly closed and store in an upright position to prevent leakage.

Spill and Emergency Procedures

Minor Spills:

Remove all ignition sources from the area.[7]

Ventilate the area of the spill.

Absorb the spill with an inert, non-combustible material such as sand, silica gel, or universal
binder.[1][3]

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled,
and closed container for disposal.[3]

Major Spills:

e Evacuate the area immediately and move upwind.[7]

» Alert the appropriate emergency response team and the fire department, informing them of
the nature of the hazard.[7]
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Only trained personnel equipped with appropriate PPE, including respiratory protection,
should attempt to control the spill.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.[1][3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and shoes. Get medical attention if irritation develops and
persists.[1][3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[1][3]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[3]

Disposal Plan

(Bromomethyl)cyclobutane and its contaminated materials are classified as hazardous waste

and must be disposed of accordingly.[1][4] Improper disposal is illegal and can cause

significant environmental harm.[8]

. Waste Characterization:

This material should be treated as a hazardous waste due to its flammability.[9]

. Waste Collection and Storage:

Collect waste (Bromomethyl)cyclobutane and any contaminated materials (e.g., absorbent
pads, gloves) in a dedicated, properly labeled, and sealed container.

Store the waste container in a designated hazardous waste accumulation area, away from
ignition sources and incompatible materials.

. Disposal Method:

Dispose of the waste material through a licensed hazardous waste disposal company.[4]
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The preferred method of disposal is chemical incineration with an afterburner and scrubber.

[4]

All disposal practices must comply with local, regional, and national regulations.[4]

N

. Container Disposal:

Do not reuse empty containers as they may retain product residue and explosive vapors.[4]

[7]

Dispose of empty containers as unused product in accordance with approved waste disposal
practices.[4]

Safe Handling Workflow
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Caption: Workflow for the safe handling of (Bromomethyl)cyclobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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